Cas no 2145926-13-0 (3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol)

3,3-Difluoro-1-(methoxymethyl)cyclobutylmethanol is a fluorinated cyclobutane derivative characterized by its unique structural features, including a difluorinated cyclobutyl ring and a methoxymethyl substituent. The presence of fluorine atoms enhances the compound's stability and potential reactivity, making it valuable in synthetic chemistry applications, particularly in the development of pharmaceuticals and agrochemicals. The methoxymethyl group contributes to its solubility and versatility as an intermediate in organic synthesis. This compound is particularly useful for introducing fluorinated cyclobutyl motifs into target molecules, which can improve metabolic stability and bioavailability. Its well-defined structure and functional groups allow for precise modifications in complex synthetic routes.
3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol structure
2145926-13-0 structure
Product name:3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol
CAS No:2145926-13-0
MF:C7H12F2O2
MW:166.165789604187
CID:6296091
PubChem ID:155943536

3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol
    • EN300-1681929
    • [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
    • 2145926-13-0
    • SCHEMBL24615875
    • Inchi: 1S/C7H12F2O2/c1-11-5-6(4-10)2-7(8,9)3-6/h10H,2-5H2,1H3
    • InChI Key: RXIIJWRNAPERPK-UHFFFAOYSA-N
    • SMILES: FC1(CC(CO)(COC)C1)F

Computed Properties

  • Exact Mass: 166.08053595g/mol
  • Monoisotopic Mass: 166.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.5Ų

3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1681929-0.05g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
0.05g
$432.0 2023-09-20
Enamine
EN300-1681929-10g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
10g
$7004.0 2023-09-20
1PlusChem
1P028AUU-100mg
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
100mg
$759.00 2023-12-19
1PlusChem
1P028AUU-10g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
10g
$8719.00 2023-12-19
1PlusChem
1P028AUU-5g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
5g
$5899.00 2023-12-19
1PlusChem
1P028AUU-1g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
1g
$2076.00 2023-12-19
Aaron
AR028B36-100mg
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
100mg
$801.00 2025-02-16
1PlusChem
1P028AUU-250mg
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
250mg
$1059.00 2023-12-19
Enamine
EN300-1681929-1.0g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
1g
$1629.0 2023-05-25
Enamine
EN300-1681929-2.5g
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanol
2145926-13-0 95%
2.5g
$3191.0 2023-09-20

Additional information on 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol

Comprehensive Overview of 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol (CAS No. 2145926-13-0)

3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol (CAS No. 2145926-13-0) is a fluorinated cyclobutyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutyl ring substituted with difluoro and methoxymethyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C7H12F2O2, highlights its potential for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in oncology and CNS disorders. The difluoro moiety is known to improve bioavailability, a critical factor in modern drug design. Additionally, the methoxymethyl group offers synthetic flexibility, enabling further functionalization.

The synthesis of 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol typically involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to optimize yield and purity. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices, addressing environmental concerns in the chemical industry.

From an industrial perspective, CAS No. 2145926-13-0 is valued for its scalability and compatibility with high-throughput screening platforms. Its applications extend beyond pharmaceuticals to include specialty chemicals and advanced materials, such as liquid crystals and polymers. The compound’s stability under various conditions makes it a reliable candidate for long-term storage and global distribution.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic leads. This synergy between computational chemistry and experimental validation underscores the compound’s relevance in cutting-edge research.

Safety and regulatory compliance are paramount when handling 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. Documentation, including SDS (Safety Data Sheets), is essential for transparency and risk management in industrial and academic settings.

In summary, 3,3-difluoro-1-(methoxymethyl)cyclobutylmethanol (CAS No. 2145926-13-0) represents a pivotal chemical entity with broad applications. Its structural ingenuity and adaptability position it at the forefront of innovation in multiple scientific domains. As research continues to evolve, this compound is poised to play an even greater role in addressing global health and technological challenges.

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